Cas no 895240-87-6 (Benzoic acid, 4-methoxy-3-(4-methoxybutyl)-)
895240-87-6 structure
Product Name:Benzoic acid, 4-methoxy-3-(4-methoxybutyl)-
CAS No:895240-87-6
MF:C13H18O4
MW:238.279624462128
CID:1942306
PubChem ID:59512335
Update Time:2025-04-21
Benzoic acid, 4-methoxy-3-(4-methoxybutyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-methoxy-3-(4-methoxybutyl)-
- DB-106878
- 895240-87-6
- SCHEMBL2936640
- HQWWGWWGOLHEFG-UHFFFAOYSA-N
- 4-Methoxy-3-(4-methoxy-butyl)-benzoic acid
-
- Inchi: 1S/C13H18O4/c1-16-8-4-3-5-10-9-11(13(14)15)6-7-12(10)17-2/h6-7,9H,3-5,8H2,1-2H3,(H,14,15)
- InChI Key: HQWWGWWGOLHEFG-UHFFFAOYSA-N
- SMILES: O(C)CCCCC1C=C(C(=O)O)C=CC=1OC
Computed Properties
- Exact Mass: 238.12050905Da
- Monoisotopic Mass: 238.12050905Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 55.8Ų
Benzoic acid, 4-methoxy-3-(4-methoxybutyl)- Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
895240-87-6 (Benzoic acid, 4-methoxy-3-(4-methoxybutyl)-) Related Products
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